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Introduction

n-Heptadecane (C17Hse) is a long-chain saturated hydrocarbon belonging to the alkane series.
Its physical characteristics are foundational to its applications in various scientific fields,
including its use as a reference standard, in phase-change materials, and as a component in
complex organic mixtures. This guide provides an in-depth overview of the core physical
properties of n-heptadecane, complete with detailed experimental protocols for their
determination and a summary of quantitative data.

Core Physical Properties of n-Heptadecane

The physical behavior of n-heptadecane is dictated by its molecular structure, a straight chain
of seventeen carbon atoms saturated with hydrogen atoms. This structure leads to its
characteristic nonpolar nature and predictable physical constants under standard conditions.

Quantitative Data Summary

A compilation of the key physical properties of n-heptadecane is presented in the table below
for easy reference and comparison.
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Physical Property Value Units Conditions

Molecular Weight 240.47 g/mol

_ _ 20-22[1][2], 21.1 to
Melting Point °C 1 atm
22.9[3], 22[4]

302[1][2][41[5],
Boiling Point LI °C 1 atm
301.9[3]
) 0.777[1][2][5], 0.778[6]
Density g/mL at 20-25 °C
[7], 0.78[4]
Solubility in Water Immiscible[1][5] - Standard

o Chloroform (Slightly),
Solubility in Solvents ] - Standard
Hexane (Slightly)[1]

Viscosity 4.21]3] mPa:-s at 20 °C
) 1.436[1][2], 1.437[8],
Refractive Index nD at 20 °C
1.4369[7]
Vapor Pressure 1[1][2] mm Hg at 115 °C
Flash Point 149[3] °C

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable application of
chemical compounds. The following sections detail the methodologies for measuring the key
physical properties of n-heptadecane.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase at atmospheric pressure.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered n-heptadecane is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus: A calibrated melting point apparatus equipped with a heating block, a
thermometer, and a means of observing the sample is used.

e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o Data Analysis: The melting point is reported as a range from the initial to the final
temperature of melting. For a pure substance like n-heptadecane, this range should be
narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask.

e Procedure:

o A sample of n-heptadecane is placed in the round-bottom flask along with a few boiling
chips to ensure smooth boiling.

o The liquid is heated gently.
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o The thermometer bulb is positioned so that the top of the bulb is level with the bottom of
the side arm of the distillation head, ensuring it measures the temperature of the vapor
that is in equilibrium with the boiling liquid.

o As the liquid boils, the vapor rises, condenses in the condenser, and the condensate is
collected in the receiving flask.

o The temperature is recorded when it becomes constant, which indicates the boiling point
at the ambient atmospheric pressure.

» Correction: The observed boiling point may be corrected to standard pressure (760 mmHg) if
the measurement is made at a different pressure.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Pycnometer or Vibrating Tube Densimeter
e Pycnometer Method:

o The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately
determined.

o The pycnometer is filled with n-heptadecane, ensuring no air bubbles are trapped, and its
mass is measured.

o The temperature of the n-heptadecane is recorded.

o The volume of the pycnometer is determined by repeating the process with a reference
liquid of known density, such as water.

o The density is calculated by dividing the mass of the n-heptadecane by its volume.

e Vibrating Tube Densimeter Method: A more modern and precise method involves using an
instrument like an Anton Paar U-tube densimeter.[9]

o The instrument's U-shaped tube is filled with the n-heptadecane sample.
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o The tube is electronically excited to oscillate at its natural frequency.

o The instrument measures the frequency of oscillation, which is directly related to the
density of the sample.

o The temperature is precisely controlled during the measurement.

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.
Methodology: Vibrating Wire Viscometer

o Apparatus: A vibrating wire viscometer is a sophisticated instrument used for accurate
viscosity measurements.[9]

e Principle: A wire is immersed in the n-heptadecane sample and is made to vibrate. The
damping of the vibration by the fluid is measured.

e Procedure:
o The sample cell is filled with n-heptadecane.
o The temperature of the sample is precisely controlled.

o The wire is set into vibration, and the instrument measures the characteristics of the
damped oscillation.

o Data Analysis: The viscosity is calculated from the measured damping and the known
properties of the wire and the experimental setup.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology: Abbe Refractometer
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o Apparatus: An Abbe refractometer is a common laboratory instrument for measuring the
refractive index of liquids.

e Procedure:

o

A few drops of n-heptadecane are placed on the prism of the refractometer.

o The prism is closed, and the sample is allowed to come to a constant temperature,
typically 20 °C, often controlled by a water bath.

o Lightis passed through the sample, and the user looks through the eyepiece to see a light
and a dark field.

o The control knob is adjusted until the boundary between the light and dark fields is sharp
and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Correlation Gas Chromatography

o Principle: This method relates the retention time of a substance in a gas chromatograph to its
vapor pressure.

e Procedure:
o A gas chromatograph with a suitable column (e.g., a capillary column) is used.

o A series of n-alkanes with known vapor pressures are injected into the gas chromatograph
at a specific temperature, and their retention times are recorded.

o n-Heptadecane is then injected under the same conditions, and its retention time is
measured.
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o Data Analysis: A correlation is established between the known vapor pressures of the
standard n-alkanes and their retention times. This correlation is then used to determine the
vapor pressure of n-heptadecane from its retention time.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of a
physical property of a chemical compound like n-heptadecane.
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Caption: A generalized workflow for determining a physical property of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
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[https://www.benchchem.com/product/b057597#what-are-the-physical-properties-of-n-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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